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Compound of Interest

Compound Name: Sofosbuvir D6

Cat. No.: B2899945

In-Depth Technical Guide: Sofosbuvir D6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Sofosbuvir D6, a deuterated
analog of the direct-acting antiviral agent Sofosbuvir. It is primarily utilized as an internal
standard in bioanalytical method development and validation for the quantification of
Sofosbuvir in biological matrices. This guide covers its fundamental properties, detailed
experimental protocols for its application, and a visualization of the metabolic pathway of its
parent compound, Sofosbuvir.

Core Properties of Sofosbuvir D6

Sofosbuvir D6 is a stable isotope-labeled version of Sofosbuvir, where six hydrogen atoms
have been replaced with deuterium. This isotopic substitution renders it chemically identical to
Sofosbuvir but with a higher molecular weight, allowing for its differentiation in mass
spectrometry-based assays.
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Chemical Name

Isopropyl ((2S)-2-(((((2R,3R,4R,5R)-5-(2,4-
dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-3-
hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)
(phenoxy)phosphoryl)amino)propanoate-d6

Molecular Formula

C22H23D6FN309P[1][2][3]

Molecular Weight 535.49 g/mol [1][2]
CAS Number 1868135-06-1
Appearance White to off-white solid

Primary Application

Internal standard for quantitative analysis by
NMR, GC-MS, or LC-MS

Metabolic Activation of Sofosbuvir

Sofosbuvir is a prodrug that undergoes intracellular activation to exert its antiviral effect. The

following diagram illustrates the key steps in its metabolic pathway, leading to the formation of

the active triphosphate analog that inhibits the hepatitis C virus (HCV) NS5B polymerase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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